![molecular formula C20H24N8O2S B2699856 N-(1-(3-(tert-butyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-N-methyl-1H-benzo[d]imidazole-5-sulfonamide CAS No. 2309591-62-4](/img/structure/B2699856.png)
N-(1-(3-(tert-butyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-N-methyl-1H-benzo[d]imidazole-5-sulfonamide
Description
This compound is a complex organic molecule that contains several heterocyclic rings including a triazolo[4,3-b]pyridazine, an azetidine, and a benzimidazole. These types of structures are often found in pharmaceuticals and other biologically active compounds .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, starting with the preparation of the individual rings followed by their coupling. For instance, the triazolo[4,3-b]pyridazine ring could potentially be synthesized from a monosubstituted tetrazine or a tetrazine-based fused ring .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. Based on its structure, it could potentially undergo a variety of reactions including nucleophilic substitutions, eliminations, and additions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the tert-butyl group could increase its lipophilicity, which might enhance cell permeability .Scientific Research Applications
Antimalarial Activity
The compound’s structure suggests potential antimalarial properties. Similar [1,2,4]triazino[5,6-b]indole derivatives have demonstrated potent antimalarial activity . Researchers could explore its effectiveness against Plasmodium species, aiming to develop new antimalarial drugs.
Antidepressant Potential
Compounds containing the 1H-[1,2,4]triazino[5,6-b]indole group have been associated with antidepressant effects . Investigating this compound’s impact on neurotransmitter systems and mood regulation could yield valuable insights.
DNA Intercalation and Antiviral Properties
Indolo[2,3-b]quinoxalines, structurally related to our compound, act as DNA intercalators with antiviral and cytotoxic activity . Investigating its interactions with DNA and potential antiviral effects could be fruitful.
Drug Delivery Systems
The tert-butyl group enhances lipophilicity, crucial for drug delivery across cell membranes . Researchers might investigate incorporating this compound into drug delivery systems, optimizing its bioavailability.
properties
IUPAC Name |
N-[1-(3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-N-methyl-3H-benzimidazole-5-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N8O2S/c1-20(2,3)19-24-23-17-7-8-18(25-28(17)19)27-10-13(11-27)26(4)31(29,30)14-5-6-15-16(9-14)22-12-21-15/h5-9,12-13H,10-11H2,1-4H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DOZCIQAMYKSUKY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN=C2N1N=C(C=C2)N3CC(C3)N(C)S(=O)(=O)C4=CC5=C(C=C4)N=CN5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N8O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-(3-(tert-butyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-N-methyl-1H-benzo[d]imidazole-5-sulfonamide | |
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